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Compound of Interest

Compound Name:
4-Chloro-2,6-dibromo-3-

methylaniline

CAS No.: 861559-78-6

Cat. No.: B1502210

Get Quote

This section addresses common queries regarding the intrinsic properties and proper

management of 4-Chloro-2,6-dibromo-3-methylaniline in a laboratory setting.

Q1: What are the primary factors that can cause the degradation of 4-Chloro-2,6-dibromo-3-
methylaniline?

A1: Based on the chemistry of halogenated anilines, the primary factors leading to degradation

are exposure to light (photodegradation), elevated temperatures (thermal degradation), strong

acidic or basic conditions (hydrolysis), and oxidizing agents.[1][2] The aniline functional group

is susceptible to oxidation, while the carbon-halogen bonds can be cleaved under energetic

conditions such as high heat or UV light.[3][4]

Q2: What are the recommended storage conditions for 4-Chloro-2,6-dibromo-3-methylaniline
to ensure its long-term stability?

A2: To minimize degradation, the compound should be stored in a tightly sealed, light-resistant

container, preferably amber glass, to prevent photolytic degradation.[1] Storage in a cool, dry,
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and well-ventilated place is recommended.[5] For long-term storage, maintaining the

compound under an inert atmosphere (e.g., argon or nitrogen) can further prevent oxidative

degradation.

Q3: Is 4-Chloro-2,6-dibromo-3-methylaniline sensitive to pH changes? What are the likely

hydrolysis products?

A3: While specific data is unavailable for this compound, substituted anilines can undergo

hydrolysis, particularly under harsh acidic or basic conditions and elevated temperatures.[6]

The amino group can be protonated in acidic media, which may alter its stability. Under strong

basic conditions, nucleophilic substitution of the halogen atoms could potentially occur, though

this is generally less favorable on an aromatic ring unless activated. A more likely degradation

pathway under hydrolytic stress would involve reactions of the aniline moiety itself.[7]

Q4: What are the potential safety hazards associated with handling this compound and its

degradation products?

A4: 4-Chloro-2,6-dibromo-3-methylaniline is classified as harmful if swallowed, in contact

with skin, or if inhaled, and it can cause skin and serious eye irritation.[8] During degradation,

volatile halogenated compounds or other toxic byproducts could be generated. For instance,

thermal decomposition of similar brominated compounds can release hydrogen bromide (HBr).

[9] Therefore, it is crucial to handle this compound in a well-ventilated fume hood and wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.[5]

Part 2: Troubleshooting Guide for Experimental
Challenges
This section is designed in a problem-and-solution format to address specific issues that may

arise during experimental work.

Q5: I am performing a forced degradation study and observing poor mass balance in my HPLC

analysis. What are the potential causes and how can I resolve this?

A5: Poor mass balance is a common issue in forced degradation studies and can indicate

several problems.[10]
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Potential Cause 1: Non-UV active degradants: Some degradation products may lack a

chromophore and will not be detected by a UV detector.

Solution: Employ a universal detector like a Charged Aerosol Detector (CAD) or a Mass

Spectrometer (MS) in parallel with your UV detector to identify non-UV active species.[11]

Potential Cause 2: Volatile Degradants: Degradation may produce volatile compounds that

are lost during sample preparation or analysis.

Solution: Minimize sample heating and use tightly sealed vials. If volatile products are

suspected, Gas Chromatography-Mass Spectrometry (GC-MS) may be a more suitable

analytical technique for their identification.[12]

Potential Cause 3: Degradants strongly retained on the column: Some polar or reactive

degradants might irreversibly bind to the HPLC column.

Solution: Implement a robust column wash step at the end of your gradient method.

Analyze a blank injection after a degraded sample to check for carryover. You may also

need to experiment with different column chemistries (e.g., a phenyl column for aromatic

compounds) or mobile phases to ensure all components are eluted.[13][14]

Potential Cause 4: Incomplete elution: The gradient method may not be strong enough to

elute all degradation products.

Solution: Extend the gradient to a higher percentage of organic solvent and include a high-

organic wash at the end of each run. Ensure the run time is sufficient for all potential

products to elute.

Q6: My HPLC chromatogram shows unexpected new peaks even in my control sample. What

is the source of this contamination?

A6: The appearance of extraneous peaks in a control sample points to contamination issues

that need to be systematically investigated.

Potential Cause 1: Mobile Phase Contamination: Buffers, especially aqueous ones, can

support microbial growth over time. Solvents may also contain impurities.[15]
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Solution: Prepare fresh mobile phase daily. Filter all aqueous buffers through a 0.22 µm

filter before use. Use only high-purity, HPLC-grade solvents.[15]

Potential Cause 2: Sample Diluent Issues: The sample diluent may be causing on-vial

degradation or could be contaminated.

Solution: Ensure the sample diluent is compatible with the compound and does not

promote degradation. Prepare fresh diluent and run a blank injection of only the diluent to

check for purity.

Potential Cause 3: System Carryover: A previous injection of a highly concentrated or "sticky"

compound may be eluting in subsequent runs.

Solution: Implement a needle wash protocol on your autosampler using a strong solvent.

Inject a series of blank runs to flush the system. If the ghost peaks persist, it may be

necessary to clean the injector and detector flow cell.[16]

Q7: I am attempting a photostability study, but the extent of degradation is inconsistent

between experiments. How can I improve reproducibility?

A7: Inconsistent photostability results often stem from a lack of precise control over the

experimental conditions.

Potential Cause 1: Fluctuations in Light Intensity/Wavelength: The output of light sources can

vary with age and temperature.

Solution: Use a calibrated photostability chamber that provides controlled and measurable

light exposure (both UV and visible), as specified in ICH guideline Q1B. Regularly check

the lamp's output with a radiometer/photometer.

Potential Cause 2: Sample Temperature: Light sources generate heat, which can cause

thermal degradation in addition to photodegradation.

Solution: Ensure your photostability chamber has effective temperature control. Run a

"dark" control sample in the same chamber (e.g., wrapped in aluminum foil) to differentiate

between thermal and photolytic degradation.
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Potential Cause 3: Sample Preparation: The concentration of the solution and the nature of

the solvent can affect the rate of photodegradation.

Solution: Standardize the sample preparation protocol, including the solvent system and

concentration. Be aware that some solvents can act as photosensitizers.[17] Ensure

consistent sample geometry and container type for uniform light exposure.

Part 3: Methodologies and Data
This section provides a foundational protocol for investigating the stability of 4-Chloro-2,6-
dibromo-3-methylaniline and a hypothetical degradation pathway to guide analytical

development.

Experimental Protocol: Forced Degradation Study
This protocol outlines a systematic approach to assess the stability of 4-Chloro-2,6-dibromo-
3-methylaniline under various stress conditions, in line with ICH guidelines.[2] The goal is to

achieve 5-20% degradation to ensure that the analytical method is genuinely stability-

indicating.[2]

1. Preparation of Stock Solution:

Accurately weigh and dissolve 4-Chloro-2,6-dibromo-3-methylaniline in a suitable solvent
(e.g., acetonitrile or methanol) to prepare a stock solution of 1 mg/mL.

2. Stress Conditions (Execute in parallel):

Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24
hours.
Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24
hours.
Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room
temperature for 24 hours, protected from light.[9]
Thermal Degradation: Place the solid compound in a 70°C oven for 48 hours. Also, expose a
solution of the compound (1 mL of stock) to the same conditions.
Photolytic Degradation: Expose the solid compound and a solution (1 mL of stock in a quartz
cuvette) to a light source conforming to ICH Q1B guidelines (overall illumination of not less
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than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt
hours/square meter).

3. Sample Neutralization and Dilution:

After the specified stress period, cool the samples to room temperature.
Neutralize the acid-stressed sample with an equivalent amount of 0.1 M NaOH and the
base-stressed sample with 0.1 M HCl.
Dilute all stressed samples, along with an unstressed control sample, with the mobile phase
to a final concentration of approximately 100 µg/mL.

4. Analysis:

Analyze all samples by a suitable stability-indicating HPLC-UV/MS method.
Check for peak purity of the parent compound and calculate the mass balance.

Data Presentation: Recommended Forced Degradation
Conditions

Stress
Condition

Reagent/Para
meter

Temperature Duration
Target
Degradation

Acid Hydrolysis 0.1 M - 1 M HCl
Room Temp -

80°C
2 - 48 hours 5-20%

Base Hydrolysis
0.1 M - 1 M

NaOH

Room Temp -

80°C
2 - 48 hours 5-20%

Oxidation 3% - 30% H₂O₂
Room

Temperature
12 - 72 hours 5-20%

Thermal
Dry Heat (Solid &

Solution)
60°C - 105°C 24 - 120 hours 5-20%

Photostability
ICH Q1B Option

2

Controlled

Ambient
As per guideline

Compare to dark

control

Note: These conditions are starting points and should be optimized based on the observed

stability of the molecule.
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Part 4: Visualizations
Workflow for a Forced Degradation Study

Forced Degradation Experimental Workflow
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Thermal
(Heat)
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Control

Neutralize & Dilute Samples
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Click to download full resolution via product page

Caption: A generalized workflow for conducting forced degradation studies.

Putative Degradation Pathways
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Hypothetical Degradation Pathways for 4-Chloro-2,6-dibromo-3-methylaniline

Photolytic/Thermal Stress Oxidative Stress

4-Chloro-2,6-dibromo-3-methylaniline

Dehalogenation Product
(Loss of Br or Cl)

High Energy (UV/Heat)
C-Br or C-Cl cleavage

N-Oxide Derivative

Oxidation (H2O2)
Attack on Amino Group

Dimerization Products

Radical Mechanism

Quinone-imine type species

Further Oxidation

Click to download full resolution via product page

Caption: Hypothetical degradation routes based on known aniline chemistry.

References
Shinde, V. (2026, January 16). Forced Degradation Studies, Common Q.C Mistakes that

Leads to Audit Observations. Pharma Pathway. [Link]

Karaca, G., & Balci, B. (2025, July 27). Aniline Degradation by Subcritical Water Oxidation

using Hydrogen Peroxide. Research Square. [Link]

ResolveMass Laboratories Inc. (2025, November 26). How to Design Robust Forced

Degradation Studies for API and Drug Product: Best Practices. ResolveMass. [Link]

Daneshvari, H., et al. (2019, March 5). Degradation of aniline by the combined process of

ultrasound and hydrogen peroxide (US/H2O2). PubMed. [Link]

Wang, Y., et al. (2014, May 1). Orthogonal Design Hydrogen Peroxide Degradation of Aniline

Process. ResearchGate. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1502210/docs?utm_src=pdf-body-img#part-1-frequently-asked-questions-faqs-on-stability-and-handling
https://www.pharmapathway.com/forced-degradation-studies-common-q-c-mistakes-that-leads-to-audit-observations/
https://www.researchsquare.com/article/rs-3195535/v1
https://resolvemass.com/how-to-design-forced-degradation-studies/
https://pubmed.ncbi.nlm.nih.gov/31294065/
https://www.researchgate.net/publication/281656886_Orthogonal_Design_Hydrogen_Peroxide_Degradation_of_Aniline_Process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioprocess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and

Implementation. Bioprocess International. [Link]

Quotient Sciences. (n.d.). A practical guide to forced degradation and stability studies for

drug substances. Quotient Sciences. [Link]

Haque, M. M., et al. (n.d.). Photodegradation kinetics of o-nitroaniline (ONA), m-nitroaniline

(MNA), p-nitroaniline (PNA), p-bromoaniline (PBrA) and o-chloroaniline (OCIA) in aqueous

suspension of zinc oxide. Core.ac.uk. [Link]

Mirkhani, V., et al. (2025, August 6). Photodegradation of Aromatic Amines by Ag-TiO2

Photocatalyst. ResearchGate. [Link]

Muneer, M. (2012, February 24). Photocatalytic Degradation of Organic Pollutants:

Mechanisms and Kinetics. SciSpace. [Link]

Oakwood Chemical. (n.d.). 4-Chloro-2,6-dibromo-3-methylaniline. Oakwood Chemical.

[Link]

SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. [Link]

Chu, W., & Jafvert, C. T. (2024, September). Halogenation of Anilines: Formation of

Haloacetonitriles and Large-Molecule Disinfection Byproducts. ResearchGate. [Link]

Muneer, M., et al. (2015, November 26). Photocatalytic Degradation of Organic Pollutants:

Mechanisms and Kinetics. ResearchGate. [Link]

Pearson. (n.d.). Propose a mechanism for the reaction of aniline with acetic anhydride to

give acetanilide. Pearson. [Link]

Restek. (n.d.). HPLC Troubleshooting Guide. Restek. [Link]

Wang, T., et al. (2024, September). Halogenation of Anilines: Formation of Haloacetonitriles

and Large-Molecule Disinfection Byproducts. ResearchGate. [Link]

Persee. (2025, August 22). HPLC Troubleshooting and Performance Tips: A Practical Guide

for Chromatographers. Persee. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://bioprocessintl.com/manufacturing/cell-therapy/forced-degradation-studies-regulatory-considerations-and-implementation-183883/
https://www.quotientsciences.com/learning-hub/a-practical-guide-to-forced-degradation-and-stability-studies-for-drug-substances/
https://core.ac.uk/display/236166826
https://www.researchgate.net/publication/259173934_Photodegradation_of_Aromatic_Amines_by_Ag-TiO2_Photocatalyst
https://typeset.io/papers/photocatalytic-degradation-of-organic-pollutants-29h0h2f3
https://www.benchchem.com/product/b1502210/docs?utm_src=pdf-body#part-1-frequently-asked-questions-faqs-on-stability-and-handling
https://oakwoodchemical.com/Products.aspx?cas=861559-78-6
https://scioninstruments.com/hplc-troubleshooting-guide/
https://www.researchgate.net/publication/383995878_Halogenation_of_Anilines_Formation_of_Haloacetonitriles_and_Large-Molecule_Disinfection_Byproducts
https://www.researchgate.net/publication/265934571_Photocatalytic_Degradation_of_Organic_Pollutants_Mechanisms_and_Kinetics
https://www.pearson.com/en-us/search.html?q=Propose%20a%20mechanism%20for%20the%20reaction%20of%20aniline%20with%20acetic%20anhydride%20to%20give%20acetanilide
https://www.restek.com/en/support/troubleshooting/hplc/
https://www.researchgate.net/publication/383995878_Halogenation_of_Anilines_Formation_of_Haloacetonitriles_and_Large-Molecule_Disinfection_Byproducts
https://pgeneral.com/hplc-troubleshooting-and-performance-tips-a-practical-guide-for-chromatographers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Afzali, S., et al. (2022, August 23). Photodegradable Antimicrobial Agents: Synthesis and

Mechanism of Degradation. PubMed Central. [Link]

Chemistry Guru. (2018, May 22). Amine, Aniline and Amide Reactions - Organic Chem.

YouTube. [Link]

Chemistry Steps. (2024, January 12). Reactions of Aniline. Chemistry Steps. [Link]

Wang, Y., et al. (2023, June 8). [Determination of 15 halogenated polycyclic aromatic

hydrocarbons in aquatic products by stable isotope dilution coupled with gas

chromatography-triple quadrupole mass spectrometry]. PubMed. [Link]

Elsner, M., et al. (2002, April 15). Reductive deamination as a new step in the anaerobic

microbial degradation of halogenated anilines. FEMS Microbiology Letters. [Link]

LibreTexts Chemistry. (2024, September 30). 24.8: Reactions of Arylamines. LibreTexts.

[Link]

SciSpace. (n.d.). 2278-6074 - Stability Indicating HPLC Method Development and Validation.

SciSpace. [Link]

RJPN. (2025, February 1). Stability Indicating Assay Method Development And Validation By

Using Hplc - A Review. RJPN. [Link]

Dong, M. W., & Hu, G. (2026, February 14). Development of Stability-Indicating Analytical

Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

Anonymous. (2018, February 19). HYDROLYSIS REACTIONS. Acu.edu.tr. [Link]

Zhang, Q., et al. (n.d.). Ultrasensitive determination of 39 parent and emerging halogenated

polycyclic aromatic hydrocarbons in human serum. Analytical Methods (RSC Publishing).

[Link]

Powers, S. L., & Anderson, R. J. (2019, September 15). Synthesis of Halogenated Anilines

by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. PubMed Central. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9407421/
https://www.youtube.com/watch?v=Jc-Erp52rVE
https://www.chemistrysteps.com/reactions-of-aniline/
https://pubmed.ncbi.nlm.nih.gov/37287344/
https://academic.oup.com/femsle/article/210/2/235/543950
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)/24%3A_Amines_and_Heterocycles/24.08%3A_Reactions_of_Arylamines
https://typeset.io/papers/2278-6074-stability-indicating-hplc-method-development-and-2j5g13h1
https://www.rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology/2025/Feb/RJPT_2025_18_2_55.htm
https://www.chromatographyonline.com/view/development-of-stability-indicating-analytical-procedures-by-hplc-an-overview-and-best-practices
https://w3.aku.edu.tr/aof/wp-content/uploads/sites/48/2018/02/HYDROLYSIS-REACTIONS.pdf
https://pubs.rsc.org/en/content/articlelanding/2022/ay/d2ay00843a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6746210/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Muravyev, N. V., et al. (n.d.). Solid- vs. liquid-state thermal decomposition: thermolysis of

halogenated benzene derivatives with the 2-nitrodiazene-1-N-oxide moiety. RSC Publishing.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. acdlabs.com [acdlabs.com]

2. resolvemass.ca [resolvemass.ca]

3. par.nsf.gov [par.nsf.gov]

4. One moment, please... [chemistrysteps.com]

5. jcbms.org [jcbms.org]

6. esisresearch.org [esisresearch.org]

7. youtube.com [youtube.com]

8. iwaponline.com [iwaponline.com]

9. Degradation of aniline by the combined process of ultrasound and hydrogen peroxide
(US/H2O2) - PubMed [pubmed.ncbi.nlm.nih.gov]

10. veeprho.com [veeprho.com]

11. scispace.com [scispace.com]

12. [Determination of 15 halogenated polycyclic aromatic hydrocarbons in aquatic products
by stable isotope dilution coupled with gas chromatography-triple quadrupole mass
spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

13. documents.thermofisher.com [documents.thermofisher.com]

14. lcms.cz [lcms.cz]

15. sigmaaldrich.com [sigmaaldrich.com]

16. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers -
Persee [pgeneral.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/cp/d1cp03649h
https://www.benchchem.com/product/b1502210?utm_src=pdf-custom-synthesis#bc-rfq
https://www.acdlabs.com/blog/what-are-forced-degradation-studies-an-introduction-to-pharmaceutical-stress-testing/
https://resolvemass.ca/how-to-design-forced-degradation-studies/
https://par.nsf.gov/servlets/purl/10553077
https://www.chemistrysteps.com/reactions-of-aniline/
https://www.jcbms.org/article_726149_e0e8c9178ca87361e6de510564908024.pdf
http://www.esisresearch.org/Uploads/Documents/2018_hydrolysis_redox_kb_4slide.pdf
https://www.youtube.com/watch?v=6ZcLll1a3zQ
https://iwaponline.com/wst/article-pdf/63/11/2583/443788/2583.pdf
https://pubmed.ncbi.nlm.nih.gov/30949439/
https://pubmed.ncbi.nlm.nih.gov/30949439/
https://veeprho.com/forced-degradation-studies-common-q-c-mistakes-that-leads-to-audit-observations/
https://scispace.com/pdf/stability-indicating-hplc-method-development-and-validation-4gomci1n4x.pdf
https://pubmed.ncbi.nlm.nih.gov/37259878/
https://pubmed.ncbi.nlm.nih.gov/37259878/
https://pubmed.ncbi.nlm.nih.gov/37259878/
https://documents.thermofisher.com/TFS-Assets/CMD/Product-Guides/TG-20421-HPLC-Troubleshooting-Guide-TG20421-EN.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/LCMS_trouble_shooting_7fd8c36669/LCMS-trouble-shooting.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/128/929/4497.pdf
https://www.pgeneral.com/applications/hplc-troubleshooting-and-performance-tips-a-practical-guide-for-chromatographers/
https://www.pgeneral.com/applications/hplc-troubleshooting-and-performance-tips-a-practical-guide-for-chromatographers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Part 1: Frequently Asked Questions (FAQs) on Stability
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1502210/docs#part-1-frequently-asked-questions-
faqs-on-stability-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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